2-Propenyl 3,5-bis-(2propenyloxy)benzoate

• Molecular Formula: C16H18O4
• Molecular Weight: 274.31 g/mol
• IUPAC Name: prop-2-enyl 3,5-bis(prop-2-enoxy)benzoate
• InChI: InChI=1S/C16H18O4/c1-4-7-18-14-10-13(16(17)20-9-6-3)11-15(12-14)19-8-5-2/h4-6,10-12H,1-3,7-9H2
• InChI Key: RIGKJYIWZLKFKV-UHFFFAOYSA-N
• Canonical SMILES: C=CCOC1=CC(=CC(=C1)C(=O)OCC=C)OCC=C

Description

2-Propenyl 3,5-bis-(2propenyloxy)benzoate is a useful research compound. Its molecular formula is C16H18O4 and its molecular weight is 274.31 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

3,5-Dihydroxybenzoic acid (15.0 g, 97.3 mmol) and potassium carbonate (44.0 g, mol) were mixed in N,N-dimethylformamide (60 ml) and heated to 80° C. Allyl bromide (42.0 g, 0.35 mol) was added dropwise during 1 h and efficient stirring was continued for 24 h. The reaction mixture was then evaporated to a semisolid residue, which was treated with chloroform (500 ml) and filtered. The filtrate was washed with water (3×150 ml), dried (Na2SO4) and filtered through a short column of alumina. Evaporation of the solvent gave 23.1 g (87%) of the product as a colorless oil.